3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-methoxyphenethyl)propanamide

• IUPAC Name: 3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]-N-[2-(2-methoxyphenyl)ethyl]propanamide
• InChI: InChI=1S/C23H29N5O3/c1-14-15(2)25-23(26-22(14)30)28-17(4)19(16(3)27-28)10-11-21(29)24-13-12-18-8-6-7-9-20(18)31-5/h6-9H,10-13H2,1-5H3,(H,24,29)(H,25,26,30)
• InChI Key: ZPJXCGSKOBSKNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NCCC3=CC=CC=C3OC)C)C
• Molecular Formula: C23H29N5O3
• Molecular Weight: 423.5 g/mol

Description

3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-methoxyphenethyl)propanamide is a useful research compound. Its molecular formula is C23H29N5O3 and its molecular weight is 423.517. The purity is usually 95%.
BenchChem offers high-quality 3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-methoxyphenethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-methoxyphenethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research has highlighted the synthesis of pyrimidine and pyrazole derivatives through innovative methods such as microwave irradiation, demonstrating their potential in biological applications. For example, the synthesis of pyrimidine linked pyrazole heterocyclics showed promising insecticidal and antibacterial potential, suggesting the relevance of similar compounds in developing new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020).

Coordination Chemistry and Material Science

In the realm of coordination chemistry, palladium(II) chloride complexes with pyrazol-1-yl)propanamide derivatives have been prepared, revealing insights into ligand coordination and potential applications in catalysis and material science (Palombo et al., 2019).

Antimicrobial and Anticancer Research

The antimicrobial evaluation of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring has been reported, showing moderate activity and highlighting the potential of such compounds in the development of new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009). Similarly, the anticancer activity of pyrazolo[3,4-d]pyrimidin-4-one derivatives has been explored, offering a foundation for further research into cancer therapeutics (Abdellatif et al., 2014).

Chemical Synthesis and Methodology Development

The development of efficient synthetic methodologies for constructing heterocyclic compounds, including pyrazolopyrimidines, has significant implications for pharmaceutical chemistry and drug development. Research into acid-catalytic synthesis of pyrazolopyrimidines from 1H-pyrazol-5-yl-N,N-dimethylformamidines with cyanamide represents a valuable contribution to the field, offering new avenues for synthesizing biologically active molecules (Tsai et al., 2018).